Cas no 412327-38-9 (5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde)

5-Chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde is a versatile pyrazole-based aldehyde used as a key intermediate in organic synthesis and pharmaceutical research. Its structure features a reactive formyl group at the 4-position, enabling further functionalization through condensation, reduction, or nucleophilic addition reactions. The chloro and alkyl substituents enhance its utility in heterocyclic chemistry, particularly in the development of agrochemicals and bioactive compounds. This compound exhibits good stability under standard conditions, facilitating handling and storage. Its well-defined reactivity profile makes it valuable for constructing complex molecular frameworks, particularly in medicinal chemistry where pyrazole derivatives are of significant interest. The product is typically supplied with high purity to ensure consistent performance in synthetic applications.

5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde structure

412327-38-9 structure

Product Name:5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde

CAS No:412327-38-9

MF:C₇H₉ClN₂O

MW:172.61216044426

MDL:MFCD14630991

CID:2107701

PubChem ID:22747506

Update Time:2025-10-18

5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde
- AKOS010516865
- EN300-2979937
- Z802541176
- AB70549
- 5-chloro- 1 -ethyl-3-methyl-1H-pyrazole-4-carbaldehyde
- WOBFEYGBZLDDBX-UHFFFAOYSA-N
- SCHEMBL308090
- G62105
- 412327-38-9
- DA-06024
- MDL： MFCD14630991
- Inchi： 1S/C7H9ClN2O/c1-3-10-7(8)6(4-11)5(2)9-10/h4H,3H2,1-2H3
- InChI Key： WOBFEYGBZLDDBX-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)C(C)=NN1CC

Computed Properties

Exact Mass: 172.0403406Da
Monoisotopic Mass: 172.0403406Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 153
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 34.9Å²

5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde Pricemore >>

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Enamine	EN300-2979937-0.05g	5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde	412327-38-9	95.0%	0.05g	$101.0	2025-03-19
Enamine	EN300-2979937-0.1g	5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde	412327-38-9	95.0%	0.1g	$152.0	2025-03-19
Enamine	EN300-2979937-0.25g	5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde	412327-38-9	95.0%	0.25g	$216.0	2025-03-19
Enamine	EN300-2979937-0.5g	5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde	412327-38-9	95.0%	0.5g	$407.0	2025-03-19
Enamine	EN300-2979937-1.0g	5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde	412327-38-9	95.0%	1.0g	$528.0	2025-03-19
Enamine	EN300-2979937-2.5g	5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde	412327-38-9	95.0%	2.5g	$1034.0	2025-03-19
Enamine	EN300-2979937-5.0g	5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde	412327-38-9	95.0%	5.0g	$1530.0	2025-03-19
Enamine	EN300-2979937-10.0g	5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde	412327-38-9	95.0%	10.0g	$2269.0	2025-03-19
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Enamine	EN300-2979937-5g	5-chloro-1-ethyl-3-methyl-1H-pyrazole-4-carbaldehyde	412327-38-9	95%	5g	$1530.0	2023-09-06